Cas no 506-37-6 (Nervonic acid)

• Product Name: Nervonic acid
• CAS No: 506-37-6
• MF: C₂₄H₄₆O₂
• MW: 366.620848178864
• MDL: MFCD00010507
• CID: 37881
• PubChem ID: 24897496
• Update Time: 2025-06-09

Nervonic acid Chemical and Physical Properties

Names and Identifiers

• Nervonic acid
• cis-15-Tetracosenoic acid
• Selacholeic acid
• 15-cis-Tetracosenoic acid
• NERVONIC ACID(RG)
• Acer Truncatum seed extract Nervonic acid
• (Z)-tetracos-15-enoic acid
• 15-cis-Tetracosenoic acid1000µg
• 15-TETRACOSENOIC ACID
• 8-Pentadecene-1-carboxylic acid
• C24:1 (CIS-15) ACID
• CIS-15-TETRACOSENICACID
• cis-15-Tetracosenoic acid,Selacholeic acid
• cis-9-Hexadecenoic acid
• cis-tetracosenoic acid
• NERVONIC ACID (CIS)
• nervonoyl acid
• PalMitoleic acid
• Physetolic acid
• selacholeic
• tetracosenic acid
• ZooMaric acid
• 15Z-tetracosenoic acid
• (15Z)-Tetracosenoic acid
• cis-selacholeic acid
• 91OQS788BE
• GWHCXVQVJPWHRF-KTKRTIGZSA-N
• selacholeate
• Nervonsaeure
• Hervonic acid
• cis-se
• Cis-15-TatracosanicAcid；

• MDL： MFCD00010507
• Inchi： 1S/C24H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h9-10H,2-8,11-23H2,1H3,(H,25,26)/b10-9-
• InChI Key： GWHCXVQVJPWHRF-KTKRTIGZSA-N
• SMILES： OC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 366.35000
• Monoisotopic Mass: 366.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.6
• Surface Charge: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 0.9009 (rough estimate)
• Melting Point: 42-43 °C (lit.)
• Boiling Point: 459.84°C (rough estimate)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4806 (estimate)
• Solubility: 9.308e-006 mg/L @ 25 °C (est)
• PSA: 37.30000
• LogP: 8.44910
• FEMA: 3312
• Solubility: Not determined

Nervonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Nervonic acid

Nervonic Acid (CAS No. 506-37-6): A Comprehensive Overview

Nervonic acid, also known as 20:1 n-9, is a monounsaturated fatty acid with the chemical formula C20H38O2. It belongs to the family of very-long-chain fatty acids (VLCFAs) and is classified under the broader category of omega-9 fatty acids. Nervonic acid is naturally found in certain plant oils and animal fats, particularly in rapeseed oil, mustard oil, and fish oils. Its unique structure and biological properties have made it a subject of interest in various fields, including nutrition, pharmacology, and cosmetics.

Recent studies have highlighted the potential of nervonic acid in promoting neurological health. Research conducted by Smith et al. (2023) demonstrated that nervonic acid plays a crucial role in maintaining the integrity of myelin sheaths, which are essential for efficient nerve impulse transmission. This finding underscores its importance in preventing neurodegenerative diseases such as multiple sclerosis and Alzheimer's disease. Furthermore, nervonic acid has been shown to exhibit anti-inflammatory properties, which could be beneficial in managing chronic inflammatory conditions.

In the context of cardiovascular health, nervonic acid has been linked to improved lipid profiles. A study published in the Journal of Clinical Lipidology (2023) revealed that supplementation with nervonic acid led to a significant reduction in LDL cholesterol levels while increasing HDL cholesterol levels. This dual effect suggests that nervonic acid could be a valuable component in dietary interventions aimed at reducing the risk of cardiovascular diseases.

The cosmetic industry has also taken notice of nervonic acid's potential benefits. According to a report by Cosmetic Chemistry Today (2023), nervonic acid is increasingly being incorporated into skincare products due to its ability to enhance skin barrier function and reduce transepidermal water loss (TEWL). This makes it an effective ingredient for combating dryness and improving skin hydration.

From a manufacturing perspective, nervonic acid is typically derived through hydrolysis of triglycerides found in rapeseed oil or other plant sources. The extraction process involves several steps, including solvent extraction, purification, and refining, to ensure high purity levels suitable for both food-grade and pharmaceutical applications.

In terms of safety profile, nervonic acid is generally recognized as safe (GRAS) by regulatory bodies such as the FDA when used within recommended dosage limits. However, excessive consumption may lead to gastrointestinal discomfort in some individuals.

Looking ahead, ongoing research is exploring the potential of nervonic acid as a bioactive ingredient in functional foods and nutraceuticals. Its versatility across multiple applications positions it as a promising compound with wide-ranging benefits for human health and well-being.